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Compound of Interest

Compound Name: 2-(Ethoxymethyl)furan

Cat. No.: B1219279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of 2-
(Ethoxymethyl)furan (EMF) as a potential fuel oxygenate against established alternatives

such as ethanol, Methyl Tert-Butyl Ether (MTBE), and Ethyl Tert-Butyl Ether (ETBE). Due to the

emerging nature of EMF as a biofuel candidate, direct, publicly available experimental data on

its key fuel performance metrics is limited. This guide, therefore, presents the available

physicochemical properties of EMF and offers a detailed comparative analysis of the

established oxygenates to provide a framework for its evaluation. The experimental protocols

for determining these key performance indicators are also detailed.

Physicochemical Properties
A fundamental understanding of the physical and chemical properties of a fuel oxygenate is

crucial for predicting its behavior in gasoline blends. The following table summarizes the key

properties of 2-(Ethoxymethyl)furan and its common alternatives.
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Property
2-
(Ethoxymethyl
)furan (EMF)

Ethanol
Methyl Tert-
Butyl Ether
(MTBE)

Ethyl Tert-
Butyl Ether
(ETBE)

Chemical

Formula
C₇H₁₀O₂[1][2][3] C₂H₅OH C₅H₁₂O C₆H₁₄O

Molecular Weight

( g/mol )
126.15[1][2][3] 46.07 88.15 102.18

Boiling Point (°C) ~194.3[1][3] 78.3 55.2 73

Density (g/cm³ at

20°C)
0.9906[1][3] 0.789 0.740 0.745

Oxygen Content

(wt%)
25.3 34.7 18.2 15.7

Performance as a Gasoline Additive
The performance of a fuel oxygenate is primarily evaluated based on its impact on the octane

rating, volatility, and distillation characteristics of the gasoline blend.

Octane Rating
The octane number of a fuel is a measure of its resistance to auto-ignition (knocking) in an

internal combustion engine. It is measured in a standardized test engine and is defined by

comparison with the mixture of iso-octane and n-heptane. A higher octane number indicates

greater resistance to knocking. The two standard measures are the Research Octane Number

(RON) and the Motor Octane Number (MON).
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Oxygenate
Research Octane Number
(RON)

Motor Octane Number
(MON)

2-(Ethoxymethyl)furan (EMF) Data not available Data not available

Ethanol 108.6 89.7

Methyl Tert-Butyl Ether (MTBE) 117 101

Ethyl Tert-Butyl Ether (ETBE) 118 102

Reid Vapor Pressure (RVP)
Reid Vapor Pressure (RVP) is a measure of the volatility of gasoline and other petroleum

products. It is the vapor pressure of a chilled, air-saturated sample of gasoline as measured in

a test bomb at 100°F (37.8°C). RVP is a critical parameter as it affects a vehicle's cold start

performance and evaporative emissions.

The blending of oxygenates can have a non-linear effect on the RVP of gasoline. While specific

experimental data for EMF is not available, the table below shows the typical impact of other

oxygenates on the RVP of gasoline blends.

Oxygenate Blend (in conventional
gasoline)

Reid Vapor Pressure (RVP)

Gasoline (Base) 7.0 - 9.0 psi

10% Ethanol (E10) Increases RVP by ~1.0 psi

15% MTBE Generally lowers RVP

10% ETBE Generally lowers RVP

10% 2-(Ethoxymethyl)furan Data not available

Distillation Characteristics
The distillation curve of a fuel provides information about its volatility and the temperatures at

which its different components vaporize. The addition of oxygenates can significantly alter the
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distillation profile of gasoline. Key parameters include the temperatures at which 10% (T10),

50% (T50), and 90% (T90) of the fuel has evaporated.

While a specific distillation curve for an EMF-gasoline blend is not available, the general effects

of other oxygenates are described below. Ethanol, for instance, tends to form azeotropes with

gasoline hydrocarbons, leading to a significant depression in the mid-range of the distillation

curve. Ethers like MTBE and ETBE generally have a less pronounced effect on the distillation

curve compared to ethanol.

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the performance

evaluation of fuel oxygenates.

Octane Number Determination (RON and MON)
Standard Test Methods: ASTM D2699 for Research Octane Number (RON) and ASTM

D2700 for Motor Octane Number (MON).

Apparatus: A Cooperative Fuel Research (CFR) engine is used. This is a single-cylinder,

four-stroke engine with a variable compression ratio.

Procedure:

The CFR engine is operated under standardized conditions of temperature, speed, and

ignition timing. For RON, the engine speed is 600 rpm, while for MON, it is 900 rpm with a

preheated fuel mixture.

The fuel sample to be tested is run in the engine, and its knocking intensity is measured.

The knocking intensity is then compared to that of primary reference fuels (PRFs), which

are blends of iso-octane (octane number 100) and n-heptane (octane number 0).

The compression ratio of the engine is adjusted until the knock intensity of the sample fuel

matches that of a specific PRF blend.

The octane number of the sample is the percentage by volume of iso-octane in the

matching PRF blend.
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Reid Vapor Pressure (RVP) Determination
Standard Test Method: ASTM D323, Standard Test Method for Vapor Pressure of Petroleum

Products (Reid Method).

Apparatus: A Reid vapor pressure apparatus, consisting of a liquid chamber and a vapor

chamber, along with a pressure gauge and a water bath.

Procedure:

The liquid chamber is filled with the chilled fuel sample.

The vapor chamber is connected to the liquid chamber.

The assembled apparatus is immersed in a water bath maintained at 100°F (37.8°C).

The apparatus is shaken periodically until a constant pressure reading is observed on the

gauge.

This final pressure reading, after necessary corrections, is reported as the Reid Vapor

Pressure.

Distillation Characteristics Determination
Standard Test Method: ASTM D86, Standard Test Method for Distillation of Petroleum

Products at Atmospheric Pressure.

Apparatus: A distillation unit consisting of a distillation flask, condenser, and a receiving

graduate.

Procedure:

A 100 mL sample of the fuel is placed in the distillation flask.

The flask is heated, and the vapor is passed through a condenser.

The condensed liquid (distillate) is collected in a graduated cylinder.
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The temperature is recorded at the point of the first drop of distillate and for every 10% of

volume recovered, up to 90%. The final boiling point is also recorded.

These temperature and volume data are used to construct the distillation curve.
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Caption: Logical workflow for evaluating fuel oxygenate performance.

Signaling Pathway for Furan-Based Fuel Synthesis
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Caption: Simplified pathway for the synthesis of 2-(Ethoxymethyl)furan from biomass.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1219279#performance-evaluation-of-2-ethoxymethyl-
furan-as-a-fuel-oxygenate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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